Cas no 88977-02-0 (1,3,4-Thiadiazol-2(3H)-one, 3-[4-(1-pyrrolidinyl)butyl]-5-(trifluoromethyl)-)

1,3,4-Thiadiazol-2(3H)-one, 3-[4-(1-pyrrolidinyl)butyl]-5-(trifluoromethyl)- structure
88977-02-0 structure
Product name:1,3,4-Thiadiazol-2(3H)-one, 3-[4-(1-pyrrolidinyl)butyl]-5-(trifluoromethyl)-
CAS No:88977-02-0
MF:C11H16F3N3OS
MW:295.324451446533
CID:617293
PubChem ID:13125970

1,3,4-Thiadiazol-2(3H)-one, 3-[4-(1-pyrrolidinyl)butyl]-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3,4-Thiadiazol-2(3H)-one, 3-[4-(1-pyrrolidinyl)butyl]-5-(trifluoromethyl)-
    • 3-(4-pyrrolidin-1-ylbutyl)-5-(trifluoromethyl)-1,3,4-thiadiazol-2-one
    • 88977-02-0
    • 3-[4-(Pyrrolidin-1-yl)butyl]-5-(trifluoromethyl)-1,3,4-thiadiazol-2(3H)-one
    • DTXSID70519952
    • Inchi: InChI=1S/C11H16F3N3OS/c12-11(13,14)9-15-17(10(18)19-9)8-4-3-7-16-5-1-2-6-16/h1-8H2
    • InChI Key: HUADNEMMJLLIFH-UHFFFAOYSA-N
    • SMILES: C1CCN(C1)CCCCN2C(=O)SC(=N2)C(F)(F)F

Computed Properties

  • Exact Mass: 295.09661780g/mol
  • Monoisotopic Mass: 295.09661780g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 367
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 61.2Ų
  • XLogP3: 2.8

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